N-(5-Amino-2-fluorophenyl)-2-(2-methylphenoxy)-butanamide

Specification

• CAS No.: 1020056-64-7
• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol
• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-(2-methylphenoxy)butanamide
• Standard InChI: InChI=1S/C17H19FN2O2/c1-3-15(22-16-7-5-4-6-11(16)2)17(21)20-14-10-12(19)8-9-13(14)18/h4-10,15H,3,19H2,1-2H3,(H,20,21)
• Standard InChI Key: WSAHHIJHHNEHEW-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1=C(C=CC(=C1)N)F)OC2=CC=CC=C2C
• Canonical SMILES: CCC(C(=O)NC1=C(C=CC(=C1)N)F)OC2=CC=CC=C2C

Introduction

N-(5-Amino-2-fluorophenyl)-2-(2-methylphenoxy)-butanamide is a synthetic organic compound used exclusively for research purposes. It is not intended for diagnostic or therapeutic use. This compound belongs to the class of amides, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Characterization

The synthesis of such compounds typically involves reactions like amidation and etherification. Characterization methods include nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm the structure and purity of the compound.

Comparison with Similar Compounds

Similar compounds, such as N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-butanamide, have been studied for their chemical properties and potential applications. For instance, N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-butanamide has a molecular weight of 298.4 g/mol and is identified by its PubChem CID 46735784.

Compound	Molecular Weight	PubChem CID
N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-butanamide	298.4 g/mol	46735784
N-(5-Amino-2-fluorophenyl)-2-(2-methylphenoxy)-butanamide	Not Available	Not Available

Future Research Directions

Future studies on N-(5-Amino-2-fluorophenyl)-2-(2-methylphenoxy)-butanamide could focus on its biological activity, including antimicrobial, anticancer, or anti-inflammatory effects. Additionally, exploring its potential as a building block for more complex molecules could lead to novel therapeutic agents.